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Compound of Interest

Compound Name: BAY-1316957

Cat. No.: B15570045 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Laboratory Safety

and Compliance

This document provides essential procedural guidance for the safe and compliant disposal of

BAY-1316957, a potent and selective human prostaglandin E2 receptor subtype 4 (hEP4-R)

antagonist. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for BAY-1316957 was not available at the time

of this writing. The following procedures are based on general best practices for the disposal of

non-hazardous solid chemical waste in a laboratory setting and information extrapolated from

generic safety data sheets from chemical suppliers. It is imperative to consult your institution's

Environmental Health and Safety (EHS) office and review all applicable local, state, and federal

regulations before proceeding with any disposal.

I. Immediate Safety and Handling Precautions
While BAY-1316957 is not classified as a hazardous substance, it is crucial to handle it with

care to minimize exposure and potential risks. The toxicological properties of this compound

have not been fully tested.[1][2]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.
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Eye Protection: Use appropriate safety glasses.

Lab Coat: A standard lab coat should be worn.

Respiratory Protection: For operations that may generate dust, handle in a fume hood to

prevent inhalation.[2]

In Case of Exposure:

Skin Contact: Wash the affected area with copious amounts of water for at least 15 minutes

and remove contaminated clothing.[1]

Eye Contact: Rinse eyes with copious amounts of water for at least 15 minutes.[1]

Inhalation: Move to an area with fresh air. If breathing becomes difficult, administer oxygen. If

breathing stops, give artificial respiration.[1][2]

Ingestion: Rinse the mouth out with copious amounts of water and contact a physician.[1][2]

II. Step-by-Step Disposal Procedure for BAY-
1316957
This procedure outlines the disposal of small quantities of solid BAY-1316957 typically used in

a research laboratory setting.

Step 1: Waste Identification and Segregation

Do not mix BAY-1316957 waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

Segregate solid waste from liquid waste.

Step 2: Preparing for Disposal

Solid Waste:

Carefully sweep or vacuum up any dry material, avoiding the creation of dust.[2][3]
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Place the collected solid waste into a clearly labeled, sealed container.

Empty Containers:

If the container held a significant amount of the compound, it should be triple-rinsed with a

suitable solvent (e.g., ethanol or DMSO, in which the compound is soluble).

The rinsate must be collected and disposed of as hazardous chemical waste.[4]

After triple-rinsing, deface the original label and dispose of the container in the regular

trash or as directed by your institution.[4]

Step 3: Final Disposal

Non-Hazardous Landfill: Many non-hazardous solid chemicals are suitable for disposal in a

sanitary landfill.[5] However, do not place these directly into laboratory trash cans that will be

handled by custodial staff.[5]

Hazardous Waste Collection: If your institution's policy requires it, or if the BAY-1316957 is

mixed with other hazardous chemicals, it must be disposed of through your institution's

hazardous waste collection program.[6]

Ensure the waste container is properly labeled with a hazardous waste tag, detailing the

contents.[6]

Store the container in a designated satellite accumulation area until it is collected.[7]

III. Quantitative Data Summary
Property Value Source

Molecular Formula C27H27N3O3 Axon Medchem

Molecular Weight 441.52 Axon Medchem

Solubility Soluble in DMSO Axon Medchem

This data is provided for informational purposes and may be relevant for selecting appropriate

cleaning solvents.
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IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of BAY-
1316957.
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BAY-1316957 Disposal Workflow

Start: Have BAY-1316957 Waste

Is the waste mixed with
other hazardous chemicals?

Is the waste solid?

No

Dispose of as Hazardous Waste
via Institutional Program.

Yes

Sweep/vacuum solid waste
into a labeled container.

Yes No (Liquid)

Is the original container empty?

Triple-rinse container with
 an appropriate solvent.

Yes

Consult Institutional EHS Policy
for Non-Hazardous Solid Waste.

No (Waste in original container)
Collect rinsate as
hazardous waste.

Deface label and dispose
of container in regular trash.

End of Procedure

Click to download full resolution via product page

Disposal workflow for BAY-1316957.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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